Cas no 50786-80-6 (1-{3-(trifluoromethyl)sulfanylphenyl}piperazine)

• Product Name: 1-{3-(trifluoromethyl)sulfanylphenyl}piperazine
• CAS No: 50786-80-6
• MF: C₁₁H₁₃F₃N₂S
• MW: 262.294531583786
• MDL: MFCD18969430
• CID: 377833
• PubChem ID: 3016557
• Update Time: 2025-04-19

1-{3-(trifluoromethyl)sulfanylphenyl}piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-[(trifluoromethyl)thio]phenyl]-
• 1-[3-(trifluoromethylsulfanyl)phenyl]piperazine
• 1-[3-[(trifluoromethyl)thio]phenyl]piperazine
• 1-(3-((Trifluoromethyl)thio)phenyl)piperazine
• 1-{3-[(trifluoromethyl)sulfanyl]phenyl}piperazine
• 1-{3-(trifluoromethyl)sulfanylphenyl}piperazine
• EINECS 256-760-0
• EN300-1930482
• N-(m-trifluoromethylthiophenyl)-piperazine
• SCHEMBL11475787
• 50786-80-6
• NS00058246
• DTXSID50198820

• MDL： MFCD18969430
• Inchi： 1S/C11H13F3N2S/c12-11(13,14)17-10-3-1-2-9(8-10)16-6-4-15-5-7-16/h1-3,8,15H,4-7H2
• InChI Key： XXLTUFBJFUFWJQ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 262.07529
• Monoisotopic Mass: 262.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 15.27